Cas no 1485855-32-0 (4-(3-methanesulfonylpropyl)oxan-4-ylmethanol)

• Product Name: 4-(3-methanesulfonylpropyl)oxan-4-ylmethanol
• CAS No: 1485855-32-0
• MF: C₁₀H₂₀O₄S
• MW: 236.328402519226
• MDL: MFCD21670762
• CID: 5565471
• PubChem ID: 66026526
• Update Time: 2025-10-29

4-(3-methanesulfonylpropyl)oxan-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• AKOS015368912
• [4-(3-methanesulfonylpropyl)oxan-4-yl]methanol
• EN300-23048143
• 1485855-32-0
• 4-(3-methanesulfonylpropyl)oxan-4-ylmethanol

• MDL： MFCD21670762
• Inchi： 1S/C10H20O4S/c1-15(12,13)8-2-3-10(9-11)4-6-14-7-5-10/h11H,2-9H2,1H3
• InChI Key： WADLVNGBCCSKFG-UHFFFAOYSA-N
• SMILES： S(C)(CCCC1(CO)CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 236.10823029g/mol
• Monoisotopic Mass: 236.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72Ų

Additional information on 4-(3-methanesulfonylpropyl)oxan-4-ylmethanol

Professional Introduction to Compound with CAS No. 1485855-32-0 and Product Name: 4-(3-methanesulfonylpropyl)oxan-4-ylmethanol

The compound with the CAS number 1485855-32-0 and the product name 4-(3-methanesulfonylpropyl)oxan-4-ylmethanol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The molecular structure of this compound incorporates a tetrahydropyran ring system, which is a crucial feature for its interaction with biological targets. This introduction aims to provide a comprehensive overview of the compound's properties, synthesis methods, and recent applications in cutting-edge research.

The tetrahydropyran moiety in 4-(3-methanesulfonylpropyl)oxan-4-ylmethanol is particularly noteworthy for its ability to mimic the natural environment of biological systems. This structural feature enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical formulations. Recent studies have demonstrated that derivatives of this compound exhibit promising activities as intermediates in the synthesis of bioactive molecules. The presence of the 3-methanesulfonylpropyl group further contributes to the compound's versatility, enabling diverse functionalization and modifications that can be tailored for specific applications.

In terms of synthesis, 4-(3-methanesulfonylpropyl)oxan-4-ylmethanol can be prepared through a multi-step process involving the reaction of appropriately substituted precursors. One common synthetic route involves the reduction of a corresponding nitrile or ester derivative using a suitable reducing agent. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Advanced techniques such as catalytic hydrogenation and asymmetric synthesis have been explored to optimize the production process, ensuring high enantiomeric purity when required.

Recent research has highlighted the potential of 4-(3-methanesulfonylpropyl)oxan-4-ylmethanol as a key intermediate in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The tetrahydropyran ring system interacts favorably with biological targets, allowing for precise modulation of enzyme activity. This has led to investigations into its role in developing treatments for chronic inflammatory diseases and autoimmune disorders. Additionally, preliminary data suggest that modifications to the 3-methanesulfonylpropyl group can enhance binding affinity, paving the way for more potent pharmacological agents.

The compound's structural features also make it valuable in materials science applications. The rigid yet flexible nature of the tetrahydropyran ring allows for integration into various polymer matrices, enhancing material properties such as thermal stability and mechanical strength. Researchers have explored its use in developing advanced coatings and adhesives where such characteristics are desirable. Furthermore, the presence of hydroxyl and methanesulfonyl functional groups provides multiple sites for chemical modification, enabling the creation of hybrid materials with tailored functionalities.

From a regulatory perspective, 4-(3-methanesulfonylpropyl)oxan-4-ylmethanol is subject to standard chemical safety protocols to ensure handling and storage are conducted safely in laboratory and industrial settings. While not classified as a hazardous substance under current regulations, proper precautions must be taken to prevent exposure during synthesis and application. The compound's stability under various conditions has been well-documented, with studies indicating that it remains stable under ambient temperatures but may require controlled environments for long-term storage.

The future prospects for 4-(3-methanesulfonylpropyl)oxan-4-ylmethanol are promising, with ongoing research focusing on expanding its applications across multiple domains. In pharmaceuticals, efforts are underway to develop novel drug candidates based on its scaffold, leveraging its bioactive properties for therapeutic intervention. In materials science, investigations continue into optimizing its use as a building block for advanced polymers and composites. As synthetic methodologies evolve, it is anticipated that new derivatives will be synthesized with enhanced properties suited for specific industrial or medical applications.